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Compound of Interest

Compound Name: 1-Chloro-3-ethylpentane

Cat. No.: B13198751 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following guide compiles all publicly available technical information on 1-
Chloro-3-ethylpentane (CAS: 128399-47-3). It is important to note that comprehensive

experimental data, including biological activity, detailed reaction protocols, and extensive

toxicological studies, are not readily available in the published literature or common chemical

databases. This document serves as a summary of the existing fundamental data.

Chemical Identity and Physical Properties
1-Chloro-3-ethylpentane is a halogenated alkane. Its core structure consists of a pentane

chain with a chlorine atom at the first position and an ethyl group at the third position.

Table 1: Chemical Identifiers and Computed Properties
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Property Value Source

CAS Number 128399-47-3 [1][2][3]

Molecular Formula C7H15Cl [1][2][3]

Molecular Weight 134.65 g/mol [1][2]

IUPAC Name 1-chloro-3-ethylpentane [1]

SMILES CCC(CC)CCCl [1]

InChI
InChI=1S/C7H15Cl/c1-3-7(4-

2)5-6-8/h7H,3-6H2,1-2H3
[1]

InChIKey
NDIRZBJZIKNIEK-

UHFFFAOYSA-N
[1]

XLogP3 3.6 [1]

Topological Polar Surface Area 0 Å² [1]

Heavy Atom Count 8 [1]

Complexity 39.7 [1]

Synthesis and Reactivity (General Overview)
Detailed, peer-reviewed synthesis protocols specifically for 1-Chloro-3-ethylpentane are not

publicly documented. However, its synthesis can be logically inferred from general organic

chemistry principles. A plausible synthetic route is the hydrochlorination of 3-ethyl-1-pentene.

Hypothetical Synthesis Workflow
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3-Ethyl-1-pentene

Hydrochlorination
(e.g., HCl)

1-Chloro-3-ethylpentane
(CAS: 128399-47-3)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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